Cas no 884504-72-7 (4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde)

• Product Name: 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde
• CAS No: 884504-72-7
• MF: C₈H₉NOS
• MW: 167.228160619736
• MDL: MFCD05864486
• CID: 1086246
• PubChem ID: 23301518
• Update Time: 2025-10-21

4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrobenzo[d]thiazole-2-carbaldehyde
• 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde
• 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde(SALTDATA: FREE)
• CHEMBRDG-BB 4005752
• AKOS012219148
• Z1037606612
• DTXSID30632717
• 884504-72-7
• MFCD05864486
• CS-0231823
• 4,5,6,7-tetrahydro-benzothiazole-2-carbaldehyde, AldrichCPR
• SCHEMBL15332856
• EN300-125548
• FT-0768802
• G23320
• DA-17051

• MDL： MFCD05864486
• Inchi： 1S/C8H9NOS/c10-5-8-9-6-3-1-2-4-7(6)11-8/h5H,1-4H2
• InChI Key： DKERWJOGOMSSOG-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde

4,5,6,7-Tetrahydro-1,3-Benzothiazole-2-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 884504-72-7, known as 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are well-known for their unique structural properties and diverse applications. The benzothiazole core of this molecule is a bicyclic structure consisting of a benzene ring fused with a thiazole ring, while the tetrahydro designation indicates the presence of four hydrogen atoms in a specific arrangement within the structure. The carbaldehyde group further adds functional diversity to this compound.

Recent studies have highlighted the potential of 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their exceptional porosity and stability, making them ideal for gas storage and catalysis applications. The ability of this compound to act as a versatile building block in such systems underscores its importance in modern materials science.

In addition to its role in materials science, 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde has also been investigated for its potential in medicinal chemistry. The molecule's unique structure allows for interactions with biological systems at multiple levels. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for the development of new therapeutic agents.

The synthesis of 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde typically involves multi-step organic reactions. One common approach is the use of Stork enamine alkylation followed by hydrolysis to introduce the aldehyde group. This method has been optimized in recent years to improve yield and purity. The reaction conditions are carefully controlled to ensure the formation of the desired tetrahydrobenzothiazole structure without unwanted side products.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde. Initial studies indicate that it has low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and potential for sustainable use.

In conclusion,4,5,6